Cas no 1803736-44-8 (3,4-Dimethoxy-5-fluoropyridine)

• Product Name: 3,4-Dimethoxy-5-fluoropyridine
• CAS No: 1803736-44-8
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4905035
• Update Time: 2025-06-30

3,4-Dimethoxy-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-5-fluoropyridine

• Inchi： 1S/C7H8FNO2/c1-10-6-4-9-3-5(8)7(6)11-2/h3-4H,1-2H3
• InChI Key： UABYRZRFTIRRDZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.9
• Topological Polar Surface Area: 31.4

Additional information on 3,4-Dimethoxy-5-fluoropyridine

3,4-Dimethoxy-5-fluoropyridine: A Comprehensive Overview

3,4-Dimethoxy-5-fluoropyridine, with the CAS number 1803736-44-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring substituted with methoxy groups at positions 3 and 4, and a fluorine atom at position 5. The unique combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3,4-Dimethoxy-5-fluoropyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These efforts have been driven by the increasing demand for this compound in both academic and industrial settings.

3,4-Dimethoxy-5-fluoropyridine exhibits interesting electronic properties due to the electron-donating methoxy groups and the electron-withdrawing fluorine atom. This balance of substituent effects influences its reactivity in various chemical transformations. For instance, studies have shown that this compound can act as a precursor in the synthesis of more complex heterocycles, which are of interest in drug discovery and materials science.

In terms of biological activity, 3,4-Dimethoxy-5-fluoropyridine has been investigated for its potential as a pharmacological agent. Recent research highlights its role as a ligand in metalloenzyme inhibition studies. The methoxy groups provide sites for hydrogen bonding interactions, while the fluorine atom enhances lipophilicity, making this compound a promising candidate for drug design. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models.

The application of 3,4-Dimethoxy-5-fluoropyridine extends beyond pharmacology into materials science. Its aromatic stability and functional group versatility make it an attractive building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated its utility in forming MOFs with potential applications in gas storage and catalysis.

The environmental impact and toxicity profile of 3,4-Dimethoxy-5-fluoropyridine are critical considerations for its safe use. Current research focuses on understanding its biodegradation pathways and assessing its ecotoxicological effects. Preliminary findings suggest that this compound exhibits moderate toxicity to aquatic organisms under specific conditions. Further studies are underway to evaluate its long-term environmental fate.

In conclusion, 3,4-Dimethoxy-5-fluoropyridine, with CAS number 1803736-44-8, stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and functional group diversity continue to drive innovative research directions. As advancements in synthetic methods and biological evaluations unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.